2,2,2-trifluoro-1-(tetrahydro-2H-thiopyran-4-yl)ethanol

• Molecular Formula: C7H11F3OS
• Molecular Weight: 200.22 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-(thian-4-yl)ethanol
• InChI: InChI=1S/C7H11F3OS/c8-7(9,10)6(11)5-1-3-12-4-2-5/h5-6,11H,1-4H2
• InChI Key: UFUBDZYCMSZUQH-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1C(C(F)(F)F)O

Description

2,2,2-trifluoro-1-(tetrahydro-2H-thiopyran-4-yl)ethanol is a useful research compound. Its molecular formula is C7H11F3OS and its molecular weight is 200.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to Reference Example 8-12, by use of tetrahydro-2H-thiopyran-4-carbaldehyde (300 mg, 2.30 mmol) dissolved in tetrahydrofuran (6 mL), a 1 mol/L solution of tetrabutylammonium fluoride in tetrahydrofuran (0.460 mL, 0.460 mmol) and (trifluoromethyl)trimethylsilane (0.408 mL, 2.76 mmol), the mixture was stirred and reacted at room temperature for 2 hours. Then, purification by extraction gave 2,2,2-trifluoro-1-(tetrahydro-2H-thiopyran-4-yl)ethanol (Compound EH) (413 mg, yield: 90%).